Cas no 1171748-83-6 (1-Butyl-3-methyl-5-nitro-1H-pyrazole)
1171748-83-6 structure
Product Name:1-Butyl-3-methyl-5-nitro-1H-pyrazole
CAS No:1171748-83-6
MF:C8H13N3O2
MW:183.207721471786
CID:3158737
PubChem ID:25247431
Update Time:2025-04-21
1-Butyl-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyl-3-methyl-5-nitro-1H-pyrazole
- 1-butyl-3-methyl-5-nitropyrazole
- 1171748-83-6
- STK351578
- AKOS005167496
- AKOS015922101
-
- MDL: MFCD09468154
- Inchi: 1S/C8H13N3O2/c1-3-4-5-10-8(11(12)13)6-7(2)9-10/h6H,3-5H2,1-2H3
- InChI Key: JMCVLUCKGMBXNU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC(C)=NN1CCCC)=O
Computed Properties
- Exact Mass: 183.100776666Da
- Monoisotopic Mass: 183.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 63.6Ų
1-Butyl-3-methyl-5-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB551675-100 mg |
1-Butyl-3-methyl-5-nitro-1H-pyrazole; . |
1171748-83-6 | 100MG |
€257.30 | 2022-03-01 | ||
| abcr | AB551675-250 mg |
1-Butyl-3-methyl-5-nitro-1H-pyrazole; . |
1171748-83-6 | 250MG |
€306.40 | 2022-03-01 | ||
| abcr | AB551675-500 mg |
1-Butyl-3-methyl-5-nitro-1H-pyrazole; . |
1171748-83-6 | 500MG |
€454.70 | 2022-03-01 | ||
| abcr | AB551675-1 g |
1-Butyl-3-methyl-5-nitro-1H-pyrazole; . |
1171748-83-6 | 1g |
€540.70 | 2022-03-01 | ||
| Chemenu | CM487193-1g |
1-Butyl-3-methyl-5-nitro-1H-pyrazole |
1171748-83-6 | 97% | 1g |
$262 | 2022-06-14 | |
| Chemenu | CM487193-5g |
1-Butyl-3-methyl-5-nitro-1H-pyrazole |
1171748-83-6 | 97% | 5g |
$779 | 2022-06-14 | |
| Ambeed | A643537-1g |
1-Butyl-3-methyl-5-nitro-1H-pyrazole |
1171748-83-6 | 97% | 1g |
$265.0 | 2024-04-26 | |
| Ambeed | A643537-5g |
1-Butyl-3-methyl-5-nitro-1H-pyrazole |
1171748-83-6 | 97% | 5g |
$795.0 | 2024-04-26 |
1-Butyl-3-methyl-5-nitro-1H-pyrazole Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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